Cas no 1805155-73-0 (Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805155-73-0
• MF: C₁₁H₉ClF₅NO₃
• MW: 333.639079809189
• CID: 4846232
• Update Time: 2025-05-19

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C11H9ClF5NO3/c1-2-20-10(19)6-7(9(13)14)18-4-5(3-12)8(6)21-11(15,16)17/h4,9H,2-3H2,1H3
• InChI Key： QDBRBNMIHPSQCB-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(F)F)C(C(=O)OCC)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate, identified by the CAS number 1805155-73-0, is a complex organic compound with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various functional groups, including a trifluoromethoxy group, a difluoromethyl group, and a chloromethyl group. These substituents contribute to its distinctive chemical properties and reactivity.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various groups. The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects, enhancing the compound's stability and reactivity in certain chemical reactions. Similarly, the difluoromethyl group at the 2-position adds further electron-withdrawing characteristics, while the chloromethyl group at the 5-position introduces potential sites for nucleophilic substitution reactions. These features make this compound highly versatile in synthetic chemistry.

Recent studies have highlighted the potential of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate in various fields. For instance, researchers have explored its use as an intermediate in the synthesis of bioactive compounds, such as insecticides and herbicides. The compound's ability to undergo nucleophilic substitution reactions makes it an ideal candidate for designing molecules with specific biological activities.

In addition to its role in agrochemicals, this compound has also been investigated for its potential in pharmaceutical applications. The trifluoromethoxy and difluoromethyl groups are known to enhance drug-like properties such as solubility and bioavailability. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities, making them valuable leads for drug discovery.

The synthesis of Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate involves a series of well-established organic reactions. Typically, the pyridine ring is synthesized via cyclization reactions, followed by selective substitution to introduce the desired functional groups. The use of advanced catalytic systems has enabled chemists to achieve high yields and selectivity in these reactions, ensuring the scalability of the synthesis process.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of metabolizing this compound under various environmental conditions. These studies have provided valuable insights into its biodegradability and have informed strategies for minimizing its environmental footprint.

In conclusion, Ethyl 5-(chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-3-carboxylate is a multifaceted compound with significant potential in both industrial and therapeutic applications. Its unique structure and reactivity make it a valuable tool in synthetic chemistry, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is poised to play an increasingly important role in shaping future innovations across diverse scientific disciplines.